Cas no 18869-29-9 (4,4'-Dimethyl-trans-stilbene)

• Product Name: 4,4'-Dimethyl-trans-stilbene
• CAS No: 18869-29-9
• MF: C₁₆H₁₆
• MW: 208.298244476318
• MDL: MFCD00136904
• CID: 183236
• PubChem ID: 87569117
• Update Time: 2025-04-19

4,4'-Dimethyl-trans-stilbene Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dimethyl-trans-stilbene
• 4,4'-dimethyl stilbene
• dimethylstilbene
• trans-4,4'-dimethylstilbene
• (E)-1,2-Di-p-tolylethene
• (E)-4,4'-Dimethylstilbene
• (E)-1,2-Bis(4-methylphenyl)ethene
• 4,4''-DIMETHYL-TRANS-STILBENE 99+%
• KINZBJFIDFZQCB-VAWYXSNFSA-N
• 1-methyl-4-[(E)-2-(4-methylphenyl)ethenyl]benzene
• 4,4-dimethyl-trans-stilbene
• 4,4'-Dimethylstilbene
• 1-methyl-4-[2-(4-methylphenyl)ethenyl]benzene
• (E)-1,2-dip-tolylethene
• 4,4'-Dimethyl trans-stilbene
• 4,4\\'-Dimethyl-trans-stilbene
• D2708
• ST50446166
• 1-methyl-4-[(E)-2-(p-tolyl)-vinyl]-b
• 1-methyl-4-[(E)-2-(p-tolyl)-vinyl]-benzene
• 1,2-Di-p-tolylethene
• 5-(Carboxymethyl)-2-methyl-1-phenyl-1H-pyrrole-3-carboxylic acid
• Benzene, 1,1'-(1E)-1,2-ethenediylbis[4-methyl-
• 1588-49-4
• AKOS002312383
• 18869-29-9
• CS-W015207
• CHEMBL2261012
• E-1,2-Bis(p-tolyl)-ethene
• AS-10405
• MFCD00136904
• DB-241474

• MDL： MFCD00136904
• Inchi： 1S/C16H16/c1-13-3-7-15(8-4-13)11-12-16-9-5-14(2)6-10-16/h3-12H,1-2H3/b12-11+
• InChI Key： KINZBJFIDFZQCB-VAWYXSNFSA-N
• SMILES： C1(C=CC(C)=CC=1)/C=C/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 208.12500
• Monoisotopic Mass: 208.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0±0.1 g/cm3
• Melting Point: 181.0 to 184.0 deg-C
• Boiling Point: 325.5±22.0 °C at 760 mmHg
• Flash Point: 157.8±13.1 °C
• Refractive Index: 1.633
• PSA: 0.00000
• LogP: 4.47380
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

4,4'-Dimethyl-trans-stilbene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Other Chemical Reagents